Cas no 1700154-58-0 (4-(1-ethyl-1H-pyrazol-4-yl)methylpiperidine)

• Product Name: 4-(1-ethyl-1H-pyrazol-4-yl)methylpiperidine
• CAS No: 1700154-58-0
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6425028
• PubChem ID: 84733150
• Update Time: 2025-10-12

4-(1-ethyl-1H-pyrazol-4-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethyl-1H-pyrazol-4-yl)methylpiperidine
• EN300-1841752
• 4-[(1-ethyl-1H-pyrazol-4-yl)methyl]piperidine
• 1700154-58-0

• Inchi： 1S/C11H19N3/c1-2-14-9-11(8-13-14)7-10-3-5-12-6-4-10/h8-10,12H,2-7H2,1H3
• InChI Key： JDIJICNHIAFNLB-UHFFFAOYSA-N
• SMILES： N1CCC(CC2C=NN(CC)C=2)CC1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.8Ų

Additional information on 4-(1-ethyl-1H-pyrazol-4-yl)methylpiperidine

Introduction to 4-(1-ethyl-1H-pyrazol-4-yl)methylpiperidine (CAS No. 1700154-58-0)

4-(1-ethyl-1H-pyrazol-4-yl)methylpiperidine, identified by its Chemical Abstracts Service (CAS) number 1700154-58-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, characterized by a six-membered nitrogen-containing ring, which is a common structural motif in many bioactive molecules. The presence of a pyrazole moiety at the 4-position of the piperidine ring introduces additional pharmacophoric features, making it a versatile scaffold for drug discovery and development.

The 1-ethyl substituent on the pyrazole ring further enhances the compound's structural complexity and potential for interactions with biological targets. Piperidine derivatives are well-known for their role in central nervous system (CNS) drugs, cardiovascular agents, and antimicrobial compounds, due to their favorable pharmacokinetic properties and ability to cross the blood-brain barrier. The incorporation of the pyrazole group into the piperidine core may confer additional biological activities, such as modulatory effects on enzyme systems or receptor binding.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole-piperidine hybrids in developing novel therapeutic agents. These hybrids often exhibit improved solubility, reduced toxicity, and enhanced binding affinity compared to their parent structures. For instance, studies have shown that compounds containing this specific scaffold can interact with various enzymes and receptors involved in metabolic disorders, inflammation, and neurodegenerative diseases. The methylpiperidine moiety at the 4-position of the pyrazole ring may also contribute to the compound's pharmacological profile by influencing its conformational flexibility and electronic properties.

In vitro studies have demonstrated that 4-(1-ethyl-1H-pyrazol-4-yl)methylpiperidine exhibits potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have explored its reactivity in various coupling reactions, including Suzuki-Miyaura cross-coupling and Buchwald-Hartwig amination, which are commonly employed in drug molecule construction. The compound's ability to undergo such transformations makes it a valuable building block for designing next-generation therapeutics.

The pharmacological activity of this compound has been investigated in several preclinical models. Initial findings suggest that it may possess inhibitory effects on certain enzyme targets, which could be relevant for treating conditions such as hyperlipidemia or diabetes. Additionally, its interaction with ion channels or neurotransmitter receptors has been explored, indicating potential applications in managing neurological disorders. These preliminary results underscore the compound's significance as a lead structure in medicinal chemistry research.

From a synthetic chemistry perspective, 4-(1-ethyl-1H-pyrazol-4-yl)methylpiperidine exemplifies the strategic use of heterocyclic scaffolds to achieve desired biological outcomes. The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. Techniques such as transition-metal catalysis and microwave-assisted synthesis have been employed to optimize yield and purity. These advances not only facilitate the production of high-quality intermediates but also contribute to sustainable chemical manufacturing practices.

The integration of computational chemistry has further accelerated the development of pyrazole-piperidine derivatives like 4-(1-ethyl-1H-pyrazol-4-yl)methylpiperidine. Molecular modeling studies have provided insights into its binding mode with potential targets, allowing researchers to fine-tune its structure for improved efficacy. This interdisciplinary approach combines experimental data with theoretical predictions to guide rational drug design.

Future directions in research may focus on exploring analogs of this compound that exhibit enhanced pharmacological properties or reduced side effects. By modifying substituents on either the pyrazole or piperidine rings, chemists can generate libraries of derivatives for high-throughput screening. Such efforts are crucial for identifying novel therapeutic candidates that meet stringent safety and efficacy standards.

The broader significance of 4-(1-ethyl-1H-pyrazol-4-yl)methylpiperidine lies in its representation of how structural innovation can drive advancements in drug discovery. As pharmaceutical industries continue to seek innovative solutions to unmet medical needs, compounds like this serve as important tools for exploring new chemical space and developing treatments for complex diseases.